Isoxazole, 4,5-dihydro-3-(4-methylphenyl)-5-[(phenylseleno)methyl]-

Catalog No.
S15823563
CAS No.
828939-54-4
M.F
C17H17NOSe
M. Wt
330.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Isoxazole, 4,5-dihydro-3-(4-methylphenyl)-5-[(phen...

CAS Number

828939-54-4

Product Name

Isoxazole, 4,5-dihydro-3-(4-methylphenyl)-5-[(phenylseleno)methyl]-

IUPAC Name

3-(4-methylphenyl)-5-(phenylselanylmethyl)-4,5-dihydro-1,2-oxazole

Molecular Formula

C17H17NOSe

Molecular Weight

330.3 g/mol

InChI

InChI=1S/C17H17NOSe/c1-13-7-9-14(10-8-13)17-11-15(19-18-17)12-20-16-5-3-2-4-6-16/h2-10,15H,11-12H2,1H3

InChI Key

ZJPHTCLTRXWYJU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(C2)C[Se]C3=CC=CC=C3

Isoxazole, 4,5-dihydro-3-(4-methylphenyl)-5-[(phenylseleno)methyl]- is a compound that belongs to the isoxazole family, which is characterized by a five-membered heterocyclic ring containing both nitrogen and oxygen atoms. This specific compound features a 4-methylphenyl group and a phenylselenomethyl substituent, contributing to its unique chemical properties. Isoxazole derivatives are known for their diverse biological activities and are often utilized in medicinal chemistry due to their ability to interact with various biological targets.

, primarily through their electrophilic and nucleophilic properties. The most notable reaction involving isoxazoles is the 1,3-dipolar cycloaddition, where nitrile oxides react with alkynes to form isoxazole derivatives. This reaction can be catalyzed by various metal catalysts or conducted under metal-free conditions, which enhances its appeal in green chemistry initiatives . Additionally, isoxazoles can undergo photolysis, leading to the formation of oxazoles under UV irradiation due to the weak N-O bond present in the ring .

Isoxazole derivatives exhibit a broad spectrum of biological activities. They have been reported to possess anticancer, anti-inflammatory, antibacterial, and antioxidant properties . For instance, certain isoxazole compounds have shown significant cytotoxic effects against various cancer cell lines, such as lung adenocarcinoma and melanoma cells, indicating their potential as therapeutic agents in oncology . Furthermore, some derivatives function as inhibitors of key enzymes involved in disease processes, such as histone deacetylases, which play a crucial role in cancer progression .

The synthesis of isoxazole compounds can be achieved through multiple methods:

  • 1,3-Dipolar Cycloaddition: This is the most common method where nitrile oxides react with alkynes under various conditions (metal-catalyzed or metal-free) to yield isoxazoles .
  • Microwave-Assisted Synthesis: This technique has been utilized to enhance reaction rates and yields by applying microwave irradiation during the synthesis of isoxazoles from oximes and alkynes .
  • One-Pot Reactions: Recent advancements include one-pot procedures that combine multiple reaction steps into a single process, improving efficiency and reducing waste .

Isoxazole compounds find applications across various fields:

  • Pharmaceuticals: Many drugs incorporate the isoxazole moiety due to its favorable biological properties. Examples include anti-inflammatory drugs and antibiotics that exhibit resistance to beta-lactamase enzymes .
  • Agricultural Chemicals: Some isoxazole derivatives are used as pesticides due to their efficacy against pests and diseases affecting crops .
  • Chemical Probes: Isoxazoles serve as photo-cross-linkers in chemoproteomic studies, allowing researchers to explore protein interactions within biological systems .

Interaction studies involving isoxazole compounds focus on their binding affinities with various biological targets. For example, research has demonstrated that certain isoxazole derivatives can inhibit specific kinases involved in cancer signaling pathways. These studies often employ structure-activity relationship analyses to optimize the efficacy and selectivity of these compounds against their targets .

Isoxazole shares structural similarities with several other heterocyclic compounds. Here are some comparable compounds along with a brief comparison:

Compound NameStructure CharacteristicsUnique Features
OxazoleSimilar five-membered ring but lacks oxygenLess electron-rich than isoxazole
PyrroleFive-membered ring with nitrogen onlyLacks oxygen; different reactivity profile
FuranFive-membered ring with oxygen onlyLacks nitrogen; different electronic properties
IsoxazolineSaturated analog of isoxazoleExhibits different reactivity due to saturation

Isoxazole's unique combination of nitrogen and oxygen atoms contributes to its distinct electronic properties and reactivity compared to these similar compounds.

Hydrogen Bond Acceptor Count

2

Exact Mass

331.04754 g/mol

Monoisotopic Mass

331.04754 g/mol

Heavy Atom Count

20

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